2-Amino-2'-fluoro-5-nitrobenzophenone
Overview
Description
2-Amino-2’-fluoro-5-nitrobenzophenone is a chemical compound with the molecular formula C13H9FN2O3 . It is an analytical reference standard categorized as a precursor in the synthesis of benzodiazepines . It is also an acid hydrolysis product of flunitrazepam .
Molecular Structure Analysis
The molecular structure of 2-Amino-2’-fluoro-5-nitrobenzophenone consists of 13 carbon atoms, 9 hydrogen atoms, 1 fluorine atom, 2 nitrogen atoms, and 3 oxygen atoms . The molecular weight is 260.22 .Physical And Chemical Properties Analysis
2-Amino-2’-fluoro-5-nitrobenzophenone is a yellow solid . It has a melting point of 158-160°C and a predicted boiling point of 485.6±45.0 °C . The predicted density is 1.399±0.06 g/cm3 . It is soluble in DMF (2 mg/ml) and DMSO (1 mg/ml) .Scientific Research Applications
Precursor in Benzodiazepines Synthesis
2-Amino-2’-fluoro-5-nitrobenzophenone is used as a precursor in the synthesis of benzodiazepines . Benzodiazepines are a class of drugs primarily used for treating anxiety, but they also are effective in treating several other conditions.
Acid Hydrolysis Product of Flunitrazepam
This compound is also an acid hydrolysis product of flunitrazepam . Flunitrazepam, also known as Rohypnol, is a potent benzodiazepine that has been used in some countries to treat severe insomnia.
Analytical Reference Standard
It serves as an analytical reference standard . Analytical reference standards are substances used to calibrate measurements in analytical chemistry, ensuring the precision and accuracy of analytical results.
Forensic Chemistry & Toxicology
In the field of forensic chemistry and toxicology, this compound is used for research and forensic applications .
Determination of Nitrazepam in Serum
It is used in the determination of nitrazepam in serum by gas-liquid chromatography . Nitrazepam is a long-acting benzodiazepine with hypnotic properties.
Bioavailability Studies
This compound finds application in bioavailability studies . Bioavailability refers to the extent and rate at which the active moiety (drug or metabolite) enters systemic circulation, thereby accessing the site of action.
Second-Harmonic Generation in Aromatic Organic Compounds
2-Amino-2’-fluoro-5-nitrobenzophenone is used in second-harmonic generation in aromatic organic compounds . Second-harmonic generation is a nonlinear optical process, in which photons interacting with a nonlinear material are effectively “combined” to form new photons with twice the energy, and therefore, twice the frequency and half the wavelength of the initial photons.
Mass Spectrometry
This compound finds application in mass spectrometry . Mass spectrometry is an analytical technique that measures the mass-to-charge ratio of ions. It is used for determining masses of particles, for determining the elemental composition of a sample or molecule, and for elucidating the chemical structures of molecules, such as peptides and other chemical compounds.
Safety and Hazards
2-Amino-2’-fluoro-5-nitrobenzophenone should be handled with care. Avoid dust formation, breathing mist, gas or vapours, and contact with skin and eyes . Use personal protective equipment and ensure adequate ventilation . It is recommended to keep the substance in a dark place, under an inert atmosphere, at room temperature .
Mechanism of Action
Target of Action
2-Amino-2’-fluoro-5-nitrobenzophenone is an analytical reference standard categorized as a precursor in the synthesis of benzodiazepines . It is also an acid hydrolysis product of flunitrazepam . Therefore, its primary targets are likely to be the same as those of benzodiazepines, which are the gamma-aminobutyric acid (GABA) receptors in the central nervous system.
properties
IUPAC Name |
(2-amino-5-nitrophenyl)-(2-fluorophenyl)methanone | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H9FN2O3/c14-11-4-2-1-3-9(11)13(17)10-7-8(16(18)19)5-6-12(10)15/h1-7H,15H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZTEHQPVGEHUXHI-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C(=C1)C(=O)C2=C(C=CC(=C2)[N+](=O)[O-])N)F | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H9FN2O3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70187973 | |
Record name | 2-Amino-2'-fluoro-5-nitrobenzophenone | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70187973 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
260.22 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-Amino-2'-fluoro-5-nitrobenzophenone | |
CAS RN |
344-80-9 | |
Record name | (2-Amino-5-nitrophenyl)(2-fluorophenyl)methanone | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=344-80-9 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 2-Amino-2'-fluoro-5-nitrobenzophenone | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0000344809 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | 2-Amino-2'-fluoro-5-nitrobenzophenone | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70187973 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 2-amino-2'-fluoro-5-nitrobenzophenone | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.005.868 | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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